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Cross-Modal Validation of TMS Brain Mapping: A
Comparative Guide

A detailed guide for researchers, scientists, and drug development professionals on the cross-
modal validation of Transcranial Magnetic Stimulation (TMS) brain mapping with other leading
neuroimaging techniques. This guide provides an objective comparison of performance,
supported by experimental data, to aid in the selection of appropriate methodologies for
neuroscience research and clinical applications.

Transcranial Magnetic Stimulation (TMS) is a non-invasive neurostimulation and
neuromodulation technique that has become a cornerstone of cognitive neuroscience and is
increasingly used in clinical settings for treating neurological and psychiatric disorders.[1][2]
The ability of TMS to transiently modulate cortical excitability allows for the establishment of
causal links between brain regions and their functions. However, to ensure the accuracy and
reliability of TMS brain mapping, it is crucial to validate its findings with other established
neuroimaging techniques. This guide provides a comprehensive comparison of TMS with
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functional Magnetic Resonance Imaging (fMRI), Electroencephalography (EEG),
Magnetoencephalography (MEG), and Positron Emission Tomography (PET).

TMS and Functional Magnetic Resonance Imaging
(fMRI)

Concurrent TMS-fMRI allows for the direct investigation of how TMS-induced cortical
stimulation affects brain-wide network activity with high spatial resolution.[1][3][4][5] This
combination is powerful for mapping functional connectivity and understanding the causal
effects of stimulating a specific brain region.[3][4]

Quantitative Comparison: TMS vs. fMRI
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Experimental Protocol: Concurrent TMS-fMRI

A common approach for concurrent TMS-fMRI involves interleaving TMS pulses with fMRI
acquisition to avoid major artifacts.[1]

Objective: To map the functional connectivity of a target cortical region.
Materials:
e MRI-compatible TMS system (stimulator and coil)

e 3T or higher MRI scanner
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» Neuronavigation system for precise TMS coil positioning[9]
* MR-compatible head coil designed to accommodate the TMS coil[1]
Procedure:

e Anatomical Scan: Acquire a high-resolution T1-weighted anatomical MRI scan for
neuronavigation.

o Functional Localizer (Optional): Perform a standard fMRI task to functionally identify the
target brain region for TMS stimulation.

e TMS Caoil Positioning: Use the neuronavigation system to position the TMS coil over the
target region, guided by the anatomical and functional scans. The coil is placed inside the
MR head colil.[1]

e Concurrent TMS-fMRI Acquisition:

o An interleaved or "sparse" temporal acquisition sequence is often used, where TMS
pulses are delivered during gaps in the fMRI data acquisition.[1][3] This minimizes the
impact of the TMS magnetic pulse on the fMRI signal.

o Alternatively, continuous fMRI acquisition can be performed with advanced artifact
correction methods.[3]

o TMS can be delivered as single pulses, paired pulses, or repetitive TMS (rTMS) trains,
depending on the experimental question.

o Data Preprocessing and Analysis:

o fMRI data requires specialized preprocessing to remove TMS-induced artifacts, including
spike removal, slice interpolation, and motion correction.

o Statistical analysis is then performed to identify brain regions showing a BOLD signal
change that is time-locked to the TMS pulses.
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Concurrent TMS-fMRI Experimental Workflow

TMS and Electroencephalography (EEG)

TMS-EEG co-registration provides a powerful tool to directly measure cortical excitability and
connectivity with high temporal resolution.[10][11] This combination allows researchers to
probe the immediate effects of TMS on neural oscillations and evoked potentials.[10][11]

Quantitative Comparison: TMS vs. EEG
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Experimental Protocol: TMS-EEG Co-registration

Objective: To measure TMS-evoked potentials (TEPs) and assess cortical excitability.
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Materials:

e TMS system

o TMS-compatible EEG system (amplifier and cap with electrodes)
o Neuronavigation system

Procedure:

o EEG Cap Placement: The EEG cap is placed on the participant's head, ensuring low
electrode impedances.

e TMS Caoll Positioning: The TMS coil is positioned over the target cortical area using
neuronavigation. The coil is held in place over the EEG cap.

o Data Acquisition:

o Single TMS pulses are delivered at a specific intensity (e.g., a percentage of the
individual's resting motor threshold).

o The EEG signal is recorded continuously. The TMS pulse creates a large artifact that
needs to be addressed in post-processing.[12]

o To minimize sensory-evoked potentials from the TMS click and scalp sensation, auditory
masking and a thin layer of foam between the coil and the head are often used.[15]

o Data Preprocessing and Analysis:

o The large TMS pulse artifact is removed from the EEG data, typically by interpolating the
signal for a few milliseconds around the pulse.

o The data is then filtered, segmented into epochs time-locked to the TMS pulse, and
baseline-corrected.

o TEPs are calculated by averaging the epochs. The amplitude and latency of different TEP
components (e.g., N45, P60, N100) are analyzed to assess cortical excitability and
connectivity.
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TMS-EEG Co-registration Experimental Workflow

TMS and Magnetoencephalography (MEG)

MEG, like EEG, measures the magnetic fields produced by neuronal activity, offering excellent
temporal resolution. The combination with TMS is less common than with EEG due to the
technical challenges of shielding the MEG sensors from the TMS magnetic pulse. However,
studies comparing the mapping results of the two techniques, often performed in separate
sessions, provide valuable cross-validation.

Quantitative Comparison: TMS vs. MEG
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Experimental Protocol: Comparative TMS and MEG
Mapping

Objective: To cross-validate the localization of a functional brain area (e.g., motor cortex) using
TMS and MEG.

Materials:

e TMS system with neuronavigation
e MEG system

Procedure:

e MEG Session:

o The participant undergoes MEG scanning while performing a task to activate the brain
region of interest (e.g., median nerve stimulation to map the somatosensory cortex).[16]

o The MEG data is analyzed to identify the cortical sources of the evoked fields.
e TMS Session:
o In a separate session, the participant undergoes TMS mapping of the same brain region.

o For motor mapping, single TMS pulses are delivered over the motor cortex, and motor
evoked potentials (MEPS) are recorded from a target muscle.[16]

o The location on the cortex that consistently elicits the largest MEPs is identified as the
motor hotspot.

o Data Co-registration and Comparison:

o The MEG source localization results and the TMS hotspot locations are co-registered to
the individual's anatomical MRI.

o The spatial correspondence between the functional maps generated by the two
techniques is then quantitatively assessed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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